Cas no 1482852-46-9 (6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine)

• Product Name: 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine
• CAS No: 1482852-46-9
• MF: C₁₁H₁₂N₄S
• MW: 232.304780006409
• CID: 5577809
• Update Time: 2025-06-10

6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-
• 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4h)-yl)pyrimidin-4-amine
• 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine

• Inchi： 1S/C11H12N4S/c12-10-5-11(14-7-13-10)15-3-1-9-8(6-15)2-4-16-9/h2,4-5,7H,1,3,6H2,(H2,12,13,14)
• InChI Key： QOYCQTREHGZARP-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3C=CSC=3CC2)=CC(N)=N1

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 494.5±45.0 °C(Predicted)
• pka: 5.95±0.10(Predicted)

Additional information on 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine

Introduction to 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine and Its Significance in Modern Chemical Biology

6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine, identified by its CAS number 1482852-46-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds characterized by its fused ring system, which includes a thiophene ring embedded within a pyridine framework. The presence of multiple nitrogen atoms in its structure imparts unique electronic and steric properties, making it a promising candidate for various biological applications.

The dihydrothieno[3,2-c]pyridine moiety is particularly noteworthy due to its ability to interact with biological targets in diverse ways. This scaffold has been extensively studied for its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrimidin-4-amine component further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. Such structural features make 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine a valuable scaffold for medicinal chemists seeking to develop novel treatments for a range of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the dihydrothieno[3,2-c]pyridine ring can form critical hydrogen bonds and hydrophobic interactions with target proteins, while the pyrimidin-4-amine group provides additional points of engagement. These interactions are crucial for achieving high affinity and selectivity, which are essential for therapeutic efficacy. The compound's potential as an inhibitor of protein-protein interactions has also been explored, opening up new avenues for treating conditions such as cancer and inflammatory diseases.

The synthesis of 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodologies have leveraged transition metal catalysis and flow chemistry to streamline these processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. Such innovations not only reduce the environmental impact of synthesis but also make the compound more accessible for further research.

In vitro studies have begun to unravel the biological activity of 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine. Initial results indicate that it exhibits potent inhibitory effects on certain kinases involved in tumor progression. The compound's ability to disrupt signaling pathways associated with cell proliferation and survival makes it a compelling candidate for further development as an anticancer agent. Additionally, its interaction with other enzymes and receptors suggests potential applications in treating neurological disorders and infectious diseases. These findings underscore the importance of exploring structurally diverse compounds like this one in the quest for new therapeutic strategies.

The development of 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine also highlights the growing role of high-throughput screening (HTS) in drug discovery. By systematically testing large libraries of compounds against biological targets, researchers can rapidly identify promising candidates for further investigation. The integration of HTS with advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has enhanced the efficiency of this process. This approach allows for the rapid optimization of lead compounds like 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine, bringing them closer to clinical application.

Future directions in the study of this compound include exploring its pharmacokinetic properties and potential side effects. Preclinical studies are essential to assess how it behaves within living organisms and to identify any toxicological concerns. Techniques such as pharmacokinetic modeling can provide insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are critical for designing safe and effective dosing regimens should it progress to clinical trials.

The impact of 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)pyrimidin-4-amine extends beyond academic research; it represents a paradigm shift in how novel therapeutics are discovered and developed. By combining cutting-edge synthetic methodologies with sophisticated biological assays, researchers are paving the way for more targeted and effective treatments. As our understanding of complex biological systems grows, compounds like this one will continue to play a pivotal role in advancing human health.